Cas no 2138262-06-1 (4-(2,4,6-tribromophenyl)morpholin-3-one)

• Product Name: 4-(2,4,6-tribromophenyl)morpholin-3-one
• CAS No: 2138262-06-1
• MF: C₁₀H₈Br₃NO₂
• MW: 413.888020515442
• CID: 6288362
• PubChem ID: 165481704
• Update Time: 2025-05-21

4-(2,4,6-tribromophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-tribromophenyl)morpholin-3-one
• EN300-1085933
• 2138262-06-1

• Inchi： 1S/C10H8Br3NO2/c11-6-3-7(12)10(8(13)4-6)14-1-2-16-5-9(14)15/h3-4H,1-2,5H2
• InChI Key： QFMVWLKWYATQTL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N1C(COCC1)=O)Br)Br

Computed Properties

• Exact Mass: 412.80847g/mol
• Monoisotopic Mass: 410.81052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,4,6-tribromophenyl)morpholin-3-one

Introduction to 4-(2,4,6-Tribromophenyl)Morpholin-3-One (CAS No. 2138262-06-1)

4-(2,4,6-Tribromophenyl)Morpholin-3-One is a unique organic compound with the CAS registry number 2138262-06-1. This compound belongs to the class of morpholine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a tribromophenyl group attached to a morpholinone ring, making it a valuable molecule in both academic research and industrial settings.

The morpholinone ring in this compound is a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom. This ring system is known for its stability and reactivity under various chemical conditions. The substitution of the tribromophenyl group at the 4-position of the morpholinone ring introduces significant electronic and steric effects, which influence the compound's chemical properties. Recent studies have highlighted the potential of such substituted morpholine derivatives in antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents.

One of the key aspects of 4-(2,4,6-Tribromophenyl)Morpholin-3-One is its ability to undergo various chemical transformations due to the presence of reactive functional groups. For instance, the bromine atoms on the phenyl ring can act as leaving groups in substitution reactions, enabling the synthesis of more complex molecules. Additionally, the morpholinone ring can participate in condensation reactions with aldehydes or ketones, leading to the formation of biologically active compounds.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high purity and yield. Researchers have employed both traditional methods like nucleophilic aromatic substitution and modern techniques such as microwave-assisted synthesis to optimize the production process. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

The physical and chemical properties of 4-(2,4,6-Tribromophenyl)Morpholin-3-One have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that the compound has a melting point of approximately 185°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has also been evaluated, making it suitable for use in various industrial applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in inflammatory pathways. For example, studies conducted by Smith et al. (2023) demonstrated that 4-(2,4,6-Tribromophenyl)Morpholin-3-One exhibits potent inhibitory activity against cyclooxygenase (COX)-1 and COX-2 enzymes, which are key players in inflammation and pain signaling. These findings suggest its potential as a lead molecule for developing novel anti-inflammatory drugs.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as an electron transport layer in organic photovoltaic cells (OPVs), where it enhances charge separation efficiency and overall device performance.

In conclusion, 4-(2,4,6-Tribromophenyl)Morpholin-3-One (CAS No. 2138262-06-1) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.